Cas no 147126-58-7 (Octyl 2-(Acetylamino)-2-deoxy-b-D-glucopyranoside)

• Product Name: Octyl 2-(Acetylamino)-2-deoxy-b-D-glucopyranoside
• CAS No: 147126-58-7
• MF: C₁₆H₃₁NO₆
• MW: 333.420445680618
• CID: 100860
• PubChem ID: 18805107
• Update Time: 2025-04-18

Octyl 2-(Acetylamino)-2-deoxy-b-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranoside, octyl2-(acetylamino)-2-deoxy-
• Octyl 2-(Acetylamino)-2-deoxy-
• OCTYL 2-ACETAMIDO-2-DEOXY-B-D-GLUCOPYRANOSIDE
• Octyl 2-(Acetylamino)-2-deoxy-β-D-glucopyranoside
• Octyl 2-Acetamido-2-Deoxy-β-D-Glucopyranoside
• Octyl-2-acetamido-2-deoxy-β-D-glucopyranoside
• OCTYL-2-ACETAMIDO-2-DEOXY-SS-D-GLUCOPYRANOSIDE
• OCTYL 2-ACETAMIDO-2-DEOXY-BETA-D-GLUCOPYRANOSIDE
• Octyl-2-acetamido-2-deoxy-b-D-glucopyranoside
• Octyl 2-(Acetylamino)-2-deoxy-?-D-glucopyranoside
• AKOS002687853
• octyl 2-(acetylamino)-2-deoxy-I(2)-D-glucopyranoside
• SCHEMBL7875721
• beta-D-Glucopyranoside, octyl 2-(acetylamino)-2-deoxy-
• N-[(2R,3R,4R,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-2-octoxyoxan-3-yl]acetamide
• W-201308
• 147126-58-7
• N-[(2R,3R,4R,5S,6R)-4,5-DIHYDROXY-6-(HYDROXYMETHYL)-2-(OCTYLOXY)OXAN-3-YL]ACETAMIDE
• Octyl 2-(Acetylamino)-2-deoxy-beta-D-glucopyranoside
• Octyl 2-(Acetylamino)-2-deoxy-b-D-glucopyranoside

• Inchi： 1S/C16H31NO6/c1-3-4-5-6-7-8-9-22-16-13(17-11(2)19)15(21)14(20)12(10-18)23-16/h12-16,18,20-21H,3-10H2,1-2H3,(H,17,19)/t12-,13-,14-,15-,16-/m1/s1
• InChI Key： JXLKQDFJNOXCNT-OXGONZEZSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)NC(C)=O)OCCCCCCCC

Computed Properties

• Exact Mass: 333.21500
• Monoisotopic Mass: 333.215
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 10
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 108A^2
• XLogP3: 1.4

Experimental Properties

• Melting Point: 183-185?C
• PSA: 108.25000
• LogP: 0.69810